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Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Iron Pentacarbonyl

This document provides critical, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Iron Pentacarbonyl. Adherence

to these procedural guidelines is essential for ensuring laboratory safety and proper chemical

management.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Iron Pentacarbonyl, a highly flammable, toxic, and air-sensitive liquid, a

stringent personal protective equipment protocol is mandatory.[1][2] Engineering controls, such

as working within a chemical fume hood or utilizing local exhaust ventilation, are the primary

line of defense.[3][4] However, appropriate PPE is still required to mitigate risks of exposure.
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Exposure Metric Limit Source

ACGIH TWA (8-hour) 0.1 ppm [3]

ACGIH STEL (15-min) 0.2 ppm [3]

NIOSH REL (TWA) 0.1 ppm (0.23 mg/m³) [3]

NIOSH REL (STEL) 0.2 ppm (0.45 mg/m³) [3]

Flash Point -15°C (5°F) [2][4]

Lower Explosive Limit 3.7% [2][4]

Upper Explosive Limit 12.5% [2][4]

Required Personal Protective Equipment:

Respiratory Protection: For potential exposures exceeding 0.1 ppm, a MSHA/NIOSH-

approved supplied-air respirator with a full facepiece operating in a pressure-demand or

other positive-pressure mode is required.[1] For tasks where exposure may occur, a NIOSH-

certified organic vapor respirator is recommended.[3][5]

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and vapors.[2][3] Contact lenses should not be worn.[5]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3][5] It is crucial to

consult with safety equipment suppliers to confirm the most protective glove material for your

specific operations.[1]

Protective Clothing: Wear suitable protective clothing to prevent skin contact.[2] A long-

sleeved, fire-resistant lab coat or coverall is recommended.[3] Contaminated clothing should

be removed immediately and laundered by trained personnel before reuse; do not take

contaminated clothing home.[1][2] Contaminated shoes should be destroyed.[2]

Iron Pentacarbonyl Handling and Disposal Workflow
The following diagram outlines the essential step-by-step procedure for safely handling and

disposing of Iron Pentacarbonyl.
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Iron Pentacarbonyl Handling & Disposal Workflow

Preparation

Handling

Post-Handling Spill & Waste Disposal

Don Appropriate PPE

Prepare Well-Ventilated Area
(Fume Hood)

Assemble All Necessary Equipment
(Non-Sparking Tools)

Ensure Emergency Equipment is Accessible
(Eyewash, Shower, Fire Extinguisher)

Transfer Under Inert Atmosphere
(Nitrogen)

Ground and Bond Containers

Avoid Heat, Light, and Ignition Sources

Decontaminate Work Area

Properly Remove and Dispose of/Clean PPE

Wash Hands and Exposed Skin Thoroughly

Dispose as Hazardous Waste via Approved Channels

Evacuate Area

Cover Spill with Dry Lime, Sand, or Soda Ash

Collect in Covered Container

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Iron Pentacarbonyl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body-img
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Standard Operating Procedure for Handling Iron Pentacarbonyl:

Preparation and Precautionary Measures:

Prior to handling, ensure you are fully trained on the hazards and proper procedures for

Iron Pentacarbonyl.[1]

Work exclusively within a well-ventilated area, such as a chemical fume hood.

Ensure that an emergency eyewash station and safety shower are immediately

accessible.[1][3]

Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces.[1]

[6] Use only non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond all metal containers during transfer to prevent static discharge.[1][2]

Don all required personal protective equipment as detailed in the PPE section.

Chemical Handling:

Iron Pentacarbonyl is sensitive to air and light and should be stored under nitrogen in a

cool, dark, well-ventilated area.[1][2]

When transferring the liquid, it is preferable to use an automated pumping system.[1]

Keep containers tightly closed when not in use.[1][2]

In Case of Exposure or Spill:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes and seek immediate medical attention.[2][7] Remove all

contaminated clothing.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids, and seek immediate medical attention.[2][7]
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Inhalation: Move the individual to fresh air immediately.[7] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[2][7] Note that

symptoms of exposure, such as headache, dizziness, and respiratory distress, may be

delayed by 12 to 36 hours.[2][8]

Spill: In the event of a spill, evacuate all non-essential personnel from the area.[1] Remove

all ignition sources.[1] Cover the spill with an inert absorbent material such as dry lime,

sand, or soda ash.[1][2] Place the absorbed material into a suitable, covered container for

disposal.[1][2] Ventilate and wash the spill area after cleanup is complete.[1]

Waste Disposal Plan:

All waste containing Iron Pentacarbonyl must be treated as hazardous waste.[1]

Do not empty into drains.

A recommended disposal method involves treating a dilute basic slurry (pH 10-11) of the

material with a 50% excess of sodium hypochlorite (laundry bleach) in a well-ventilated area,

controlling the temperature by the rate of addition.[5] The resulting slurry can then be

absorbed onto an inert material and disposed of in accordance with federal, state, and local

regulations.[5]

Alternatively, dispose of the chemical and its container through a licensed hazardous waste

disposal company. Always consult with your institution's environmental health and safety

department for specific disposal guidelines.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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